Cas no 194938-88-0 (Methyl 2,6-difluoro-4-hydroxybenzoate)

• Product name: Methyl 2,6-difluoro-4-hydroxybenzoate
• CAS No: 194938-88-0
• MF: C₈H₆O₃F₂
• MW: 188.12824
• MDL: MFCD11042796
• CID: 1090652
• PubChem ID: 22087431

Methyl 2,6-difluoro-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-difluoro-4-hydroxybenzoate
• AK143529
• Benzoic acid, 2,6-difluoro-4-hydroxy-, methyl ester
• CTK0A0657
• KB-78483
• SureCN197844
• AKOS006308879
• DA-08646
• AS-42874
• Methyl2,6-difluoro-4-hydroxybenzoate
• MFCD11042796
• methyl 2,6-difluoro-4-hydroxy-benzoate
• CS-0038883
• EN300-734614
• 2,6-difluoro-4-hydroxy-benzoic acid methyl ester
• A1-21506
• DTXSID70622354
• ZPVGRBTXDTZVIG-UHFFFAOYSA-N
• SCHEMBL197844
• 2,6-difluoro-4-hydroxybenzoic acid methyl ester
• 194938-88-0

• MDL： MFCD11042796
• Inchi： InChI=1S/C8H6F2O3/c1-13-8(12)7-5(9)2-4(11)3-6(7)10/h2-3,11H,1H3
• InChI Key： ZPVGRBTXDTZVIG-UHFFFAOYSA-N
• SMILES： COC(=O)C1=C(C=C(C=C1F)O)F

Computed Properties

• Exact Mass: 188.02848
• Monoisotopic Mass: 188.02850037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.402±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.51 g/l) (25 º C),
• PSA: 46.53